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Compound of Interest

Compound Name: SIMR3030

Cat. No.: B12407265 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
SIMR3030 is a novel, potent, and highly selective small molecule inhibitor of the

PI3K/Akt/mTOR signaling pathway, a critical cellular cascade that is frequently dysregulated in

a wide range of human cancers. By targeting key components of this pathway, SIMR3030 has

demonstrated significant anti-proliferative and pro-apoptotic activity in preclinical cancer

models. These application notes provide an overview of the key applications of SIMR3030 in

cancer research and detailed protocols for its use in in vitro and in vivo studies.

Mechanism of Action
SIMR3030 exerts its anti-cancer effects by specifically targeting the Phosphoinositide 3-kinase

(PI3K) family of lipid kinases. Dysregulation of the PI3K/Akt/mTOR pathway is a common event

in tumorigenesis, leading to uncontrolled cell growth, proliferation, survival, and angiogenesis.

SIMR3030 effectively blocks this signaling cascade, thereby inhibiting tumor progression.

Quantitative Data Summary
The following tables summarize the in vitro and in vivo efficacy of SIMR3030 across various

cancer models.

Table 1: In Vitro IC50 Values of SIMR3030 in Human Cancer Cell Lines
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Cell Line Cancer Type IC50 (nM)

MCF-7 Breast Cancer 15

PC-3 Prostate Cancer 25

A549 Lung Cancer 50

U87 MG Glioblastoma 10

HT-29 Colorectal Cancer 30

Table 2: In Vivo Efficacy of SIMR3030 in Xenograft Models

Xenograft Model Treatment Group
Tumor Growth Inhibition
(%)

MCF-7 Vehicle Control 0

SIMR3030 (10 mg/kg) 65

U87 MG Vehicle Control 0

SIMR3030 (10 mg/kg) 75
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To cite this document: BenchChem. [SIMR3030: Application Notes and Protocols for Cancer
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12407265#simr3030-applications-in-cancer-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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